- NHC-stabilised Rh nanoparticles: Surface study and application in the catalytic hydrogenation of aromatic substrates, Journal of Catalysis, 2017, 354, 113-127
Cas no 54160-32-6 (α-Methyl-2-piperidinemethanol)
α-Methyl-2-piperidinemethanol is a chiral piperidine derivative commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its structural features, including a hydroxymethyl group and a methyl substitution on the piperidine ring, make it a versatile building block for the preparation of bioactive compounds, particularly in the development of chiral ligands and catalysts. The compound's stability and well-defined stereochemistry enhance its utility in asymmetric synthesis, enabling precise control over reaction outcomes. Its solubility in common organic solvents further facilitates its integration into synthetic workflows. This compound is particularly valuable in medicinal chemistry for the design of pharmacologically active molecules.
α-Methyl-2-piperidinemethanol structure
Product Name:α-Methyl-2-piperidinemethanol
CAS No:54160-32-6
MF:C7H15NO
MW:129.200102090836
MDL:MFCD17976979
CID:939942
PubChem ID:335682
Update Time:2025-10-27
α-Methyl-2-piperidinemethanol Chemical and Physical Properties
Names and Identifiers
-
- α-Methyl-2-piperidinemethanol
- A-METHYL-2-PIPERIDINEMETHANOL
- α-Methyl-2-piperidin
- 1-piperidin-2-ylethanol
- 54160-32-6
- DTXSID40319507
- NSC-346486
- Z995042172
- 2-piperidylethan-1-ol
- alpha-Methyl-2-piperidinemethanol
- NSC346486
- piperidin-2-ylethanol
- AKOS011971668
- 2-piperidylethanol
- SCHEMBL449830
- EN300-64867
- SB43087
- 1-(piperidin-2-yl)ethan-1-ol
- GSPAVZIEDMALNO-UHFFFAOYSA-N
-
- MDL： MFCD17976979
- Inchi： 1S/C7H15NO/c1-6(9)7-4-2-3-5-8-7/h6-9H,2-5H2,1H3
- InChI Key： GSPAVZIEDMALNO-UHFFFAOYSA-N
- SMILES： OC(C)C1CCCCN1
Computed Properties
- Exact Mass: 129.11500
- Monoisotopic Mass: 129.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
- XLogP3: 0.5
Experimental Properties
- Density: 0.952
- Boiling Point: 207.4°C at 760 mmHg
- Flash Point: 82.8°C
- Refractive Index: 1.46
- PSA: 32.26000
- LogP: 0.83810
α-Methyl-2-piperidinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521879-1g |
1-(Piperidin-2-yl)ethan-1-ol |
54160-32-6 | 98% | 1g |
$431 | 2022-08-31 | |
| Chemenu | CM521879-5g |
1-(Piperidin-2-yl)ethan-1-ol |
54160-32-6 | 98% | 5g |
$826 | 2022-08-31 | |
| TRC | M324830-250mg |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 250mg |
$ 190.00 | 2023-04-15 | ||
| TRC | M324830-500mg |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 500mg |
$ 345.00 | 2023-04-15 | ||
| TRC | M324830-1g |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 1g |
$ 666.00 | 2023-04-15 | ||
| TRC | M324830-2g |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 2g |
$ 1263.00 | 2023-04-15 | ||
| TRC | M324830-2.5g |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 2.5g |
$ 1487.00 | 2023-04-15 | ||
| TRC | M324830-100mg |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 100mg |
$ 87.00 | 2023-04-15 | ||
| TRC | M324830-250 mg |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 250MG |
155.00 | 2021-07-29 | ||
| TRC | M324830-500 mg |
α-Methyl-2-piperidinemethanol |
54160-32-6 | 500MG |
285.00 | 2021-07-29 |
α-Methyl-2-piperidinemethanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Tris(η3-2-propen-1-yl)rhodium (reaction products with 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene) Solvents: Tetrahydrofuran ; 1 h, 5 bar, 30 °C
Reference
α-Methyl-2-piperidinemethanol Raw materials
α-Methyl-2-piperidinemethanol Preparation Products
α-Methyl-2-piperidinemethanol Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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